Cas no 6606-66-2 (2-Propenoic acid,2-cyano-, propyl ester)
6606-66-2 structure
Product Name:2-Propenoic acid,2-cyano-, propyl ester
2-Propenoic acid,2-cyano-, propyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-, propyl ester
- n-propyl 2-cyanoacrylate
- Propyl 2-cyanoacrylate
- propyl 2-cyanoprop-2-enoate
- SCHEMBL167355
- propyl cyanoacrylate
- NS00022636
- KGQ94N3FNV
- DTXSID0064418
- 6606-66-2
- AKOS006274390
- EINECS 229-553-8
- 2-Propenoic acid, 2-cyano-, propyl ester
- Propyl2-cyanoacrylate
- Q65225087
-
- Inchi: 1S/C7H9NO2/c1-3-4-10-7(9)6(2)5-8/h2-4H2,1H3
- InChI Key: ZTYMNUBYYQNBFP-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)=C)=O)CCC
Computed Properties
- Exact Mass: 139.06337
- Monoisotopic Mass: 139.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09
2-Propenoic acid,2-cyano-, propyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
6606-66-2 (2-Propenoic acid,2-cyano-, propyl ester) Related Products
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- 10586-17-1(2-Propenoic acid,2-cyano-, 1-methylethyl ester)
- 21982-43-4(2-Propenoic acid,2-cyano-, 2-ethoxyethyl ester)
- 6606-65-1(Enbucrilate)
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